Cas no 295328-85-7 ((2S,5S)-2,5-Diphenylpyrrolidine)

• Product Name: (2S,5S)-2,5-Diphenylpyrrolidine
• CAS No: 295328-85-7
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• MDL: MFCD07772442
• CID: 249198
• PubChem ID: 87558636
• Update Time: 2025-10-29

(2S,5S)-2,5-Diphenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-2,5-Diphenylpyrrolidine
• Pyrrolidine,2,5-diphenyl-, (2S,5S)-
• D3186
• trans-2,5-Diphenylpyrrolidin
• (S,S)-2,5-Diphenylpyrrolidine
• J-017554
• DTXSID50455844
• Pyrrolidine, 2,5-diphenyl-, (2S,5S)-
• D90151
• MFCD07772442
• 295328-85-7
• SCHEMBL1763291
• (S,s)-2,5-bisphenyl pyrrolidine
• AKOS015840450
• MFCD07772441
• CS-W010455
• (+/-)-trans-2,5-diphenylpyrrolidine
• DB-023547
• NAOGHMNKMJMMNQ-HOTGVXAUSA-N

• MDL： MFCD07772442
• Inchi： 1S/C16H17N/c1-3-7-13(8-4-1)15-11-12-16(17-15)14-9-5-2-6-10-14/h1-10,15-17H,11-12H2/t15-,16-/m0/s1
• InChI Key： NAOGHMNKMJMMNQ-HOTGVXAUSA-N
• SMILES： N1[C@H](C2C=CC=CC=2)CC[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 223.13600
• Monoisotopic Mass: 223.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 0°C
• Flash Point: 0°C
• Refractive Index: -112 ° (C=1, CHCl3)
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 12.03000
• LogP: 4.18120
• Solubility: Not determined

(2S,5S)-2,5-Diphenylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2S,5S)-2,5-Diphenylpyrrolidine

(2S,5S)-2,5-Diphenylpyrrolidine (CAS No. 295328-85-7): A Comprehensive Overview

(2S,5S)-2,5-Diphenylpyrrolidine (CAS No. 295328-85-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds containing a nitrogen atom. The chiral centers at the 2 and 5 positions of the pyrrolidine ring, coupled with the phenyl substituents, make (2S,5S)-2,5-Diphenylpyrrolidine a valuable building block for the synthesis of various bioactive molecules.

The synthesis of (2S,5S)-2,5-Diphenylpyrrolidine has been extensively studied and optimized over the years. One of the most efficient methods involves the asymmetric hydrogenation of a prochiral substrate using a chiral catalyst. This approach not only ensures high enantioselectivity but also provides excellent yields, making it a preferred method in both academic and industrial settings. Recent advancements in catalytic systems have further improved the efficiency and scalability of this process, paving the way for broader applications in drug discovery and development.

In terms of its physical and chemical properties, (2S,5S)-2,5-Diphenylpyrrolidine is a colorless solid with a melting point of approximately 100°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but exhibits limited solubility in water. The compound's stability under various conditions has been well-documented, making it suitable for long-term storage and use in diverse chemical reactions.

The biological activity of (2S,5S)-2,5-Diphenylpyrrolidine has been a focal point of numerous studies. Research has shown that this compound can modulate various biological pathways and receptors, making it a promising candidate for therapeutic applications. For instance, studies have demonstrated that (2S,5S)-2,5-Diphenylpyrrolidine exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

In the context of drug discovery, (2S,5S)-2,5-Diphenylpyrrolidine has been used as a scaffold for the design and synthesis of novel compounds with enhanced biological activity. For example, researchers have developed derivatives of (2S,5S)-2,5-Diphenylpyrrolidine that exhibit improved potency and selectivity for specific targets such as G protein-coupled receptors (GPCRs) and ion channels. These derivatives have shown promise in preclinical studies for treating conditions such as pain, anxiety, and neurodegenerative diseases.

The structural flexibility and functional group diversity of (2S,5S)-2,5-Diphenylpyrrolidine make it an attractive starting material for combinatorial chemistry approaches. High-throughput screening techniques have been employed to identify lead compounds derived from this scaffold that exhibit desired pharmacological profiles. These efforts have led to the discovery of several promising drug candidates that are currently undergoing further evaluation in clinical trials.

Beyond its direct biological activity, (2S,5S)-2,5-Diphenylpyrrolidine has also found applications as a chiral ligand in asymmetric catalysis. Its ability to form stable complexes with transition metals has been exploited to develop highly enantioselective catalysts for a variety of reactions. These catalysts have been used to synthesize complex natural products and pharmaceutical intermediates with high efficiency and selectivity.

In conclusion, (2S,5S)-2,5-Diphenylpyrrolidine (CAS No. 295328-85-7) is a versatile compound with significant potential in both fundamental research and practical applications. Its unique structural features and biological activities make it an important molecule in the fields of organic chemistry and medicinal chemistry. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in modern scientific endeavors.